Cas no 1396881-01-8 (N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyridine-3-sulfonamide)

• Product Name: N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyridine-3-sulfonamide
• CAS No: 1396881-01-8
• MF: C₁₃H₁₂N₆O₃S
• MW: 332.337779998779
• CID: 6189260
• PubChem ID: 71791013
• Update Time: 2025-07-01

N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyridine-3-sulfonamide
• N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)pyridine-3-sulfonamide
• F6233-0265
• AKOS024540924
• N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]pyridine-3-sulfonamide
• 1396881-01-8
• N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]pyridine-3-sulfonamide

• Inchi： 1S/C13H12N6O3S/c1-18-13(20)19(17-16-18)11-6-4-10(5-7-11)15-23(21,22)12-3-2-8-14-9-12/h2-9,15H,1H3
• InChI Key： UAHRQCFEGIVUNM-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NC1C=CC(=CC=1)N1C(N(C)N=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 332.06915944g/mol
• Monoisotopic Mass: 332.06915944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų

Additional information on N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyridine-3-sulfonamide

Research Briefing on N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyridine-3-sulfonamide (CAS: 1396881-01-8)

In recent years, the compound N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyridine-3-sulfonamide (CAS: 1396881-01-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique tetrazole and pyridine moieties, has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and targeted therapy. The following briefing synthesizes the latest research findings on this compound, highlighting its potential applications and mechanistic insights.

The primary focus of recent studies has been on the compound's role as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Structural analysis reveals that the tetrazole ring contributes to its high binding affinity, while the sulfonamide group enhances solubility and bioavailability. Preclinical studies have shown that N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyridine-3-sulfonamide effectively targets carbonic anhydrase isoforms, making it a candidate for treating conditions such as glaucoma and certain cancers.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's interaction with carbonic anhydrase IX (CA IX), a biomarker highly expressed in hypoxic tumors. The research team employed X-ray crystallography and molecular docking simulations to elucidate the binding mode, demonstrating that the compound occupies the active site of CA IX with nanomolar affinity. These findings suggest its potential as a selective antitumor agent, particularly in combination with existing chemotherapeutics.

Further investigations have extended to the compound's anti-inflammatory properties. In vitro assays using human macrophage cells revealed significant suppression of pro-inflammatory cytokines, such as TNF-α and IL-6, upon treatment with N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyridine-3-sulfonamide. Mechanistic studies indicated that this effect is mediated through the inhibition of NF-κB signaling, a pathway central to inflammatory responses. These results position the compound as a potential therapeutic for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies in rodent models reported moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its clinical applicability. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyridine-3-sulfonamide represents a versatile scaffold with dual therapeutic potential in oncology and inflammation. Ongoing research aims to refine its selectivity and delivery, paving the way for future clinical trials. The compound's unique chemical features and mechanistic versatility underscore its value as a focal point in drug discovery efforts.